Cas no 895419-50-8 (3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide
• CAS No: 895419-50-8
• MF: C₁₉H₁₇FN₄O₃S₂
• MW: 432.491684675217
• CID: 6198843
• PubChem ID: 22584322
• Update Time: 2025-05-24

3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide
• 3-fluoro-4-methoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide
• 895419-50-8
• 3-fluoro-4-methoxy-N-(2-(2-phenylthiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-[2-(2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzenesulfonamide
• AKOS002055898
• SR-01000020964-1
• SR-01000020964
• F2521-0180

• Inchi： 1S/C19H17FN4O3S2/c1-27-17-8-7-15(11-16(17)20)29(25,26)21-10-9-14-12-28-19-22-18(23-24(14)19)13-5-3-2-4-6-13/h2-8,11-12,21H,9-10H2,1H3
• InChI Key： IRXMIKCOTAOZAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCCC1=CSC2=NC(C3C=CC=CC=3)=NN12)(=O)=O

Computed Properties

• Exact Mass: 432.07261093g/mol
• Monoisotopic Mass: 432.07261093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide

Comprehensive Analysis of 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide (CAS No. 895419-50-8)

The compound 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide (CAS No. 895419-50-8) is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a triazolothiazole core and a fluorinated methoxybenzene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the prevalence of sulfonamide-based inhibitors in drug discovery.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of sulfonamide derivatives in modern therapeutics?" This compound addresses this query by exemplifying the versatility of sulfonamides. Its triazolothiazole scaffold is known for its bioisosteric properties, often mimicking heterocyclic structures found in bioactive molecules. The presence of a fluoro substituent enhances its metabolic stability, a critical factor in drug design, as highlighted by recent trends in fluorinated drug development.

From a synthetic chemistry perspective, the preparation of 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide involves multi-step organic transformations. Key steps include the formation of the 1,2,4-triazolo[3,2-b][1,3]thiazole ring system, followed by sulfonamide coupling. This process aligns with the growing demand for green chemistry approaches, as researchers seek to minimize hazardous byproducts. The compound’s CAS No. 895419-50-8 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In the context of structure-activity relationship (SAR) studies, this molecule offers valuable insights. The phenyl group attached to the triazolothiazole ring may influence binding affinity, while the methoxy and fluoro substituents contribute to electronic and steric effects. Such features are frequently explored in forums discussing "How do substituents affect drug potency?"—a trending topic in computational chemistry circles.

Another hot topic in biochemical research is the role of sulfonamides in targeting protein-protein interactions (PPIs). Given its structural complexity, 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide could serve as a scaffold for designing PPI inhibitors, a niche with high therapeutic potential. This aligns with frequent searches like "Emerging sulfonamide drugs in oncology" or "PPI inhibitors in neurodegenerative diseases."

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying purity and confirming the regiochemistry of the triazolothiazole system. The demand for "analytical validation of complex heterocycles" reflects the challenges associated with such molecules.

From a commercial standpoint, CAS No. 895419-50-8 is often listed by specialty chemical suppliers catering to pharmaceutical R&D. Procurement inquiries frequently include keywords like "high-purity sulfonamide derivatives" or "custom synthesis of fluorinated heterocycles," underscoring its relevance in industrial applications. The compound’s stability under standard storage conditions further enhances its practicality.

In summary, 3-fluoro-4-methoxy-N-(2-{2-phenyl-1,2,4triazolo3,2-b1,3thiazol-6-yl}ethyl)benzene-1-sulfonamide represents a convergence of innovative chemical design and therapeutic potential. Its study addresses pressing questions in medicinal chemistry, drug metabolism, and molecular targeting, making it a focal point for both academic and industrial research.